Cas no 2171819-81-9 (3-{(3-methylfuran-2-yl)methylsulfanyl}propanal)

• Product Name: 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal
• CAS No: 2171819-81-9
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 6518556
• PubChem ID: 165533215
• Update Time: 2025-10-28

3-{(3-methylfuran-2-yl)methylsulfanyl}propanal Chemical and Physical Properties

Names and Identifiers

• 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal
• 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}propanal
• 2171819-81-9
• EN300-1290717

• Inchi： 1S/C9H12O2S/c1-8-3-5-11-9(8)7-12-6-2-4-10/h3-5H,2,6-7H2,1H3
• InChI Key： WHDDPRCFOOLHMD-UHFFFAOYSA-N
• SMILES： S(CCC=O)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal

Introduction to 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal (CAS No. 2171819-81-9)

3-{(3-methylfuran-2-yl)methylsulfanyl}propanal, a compound with the chemical identifier CAS No. 2171819-81-9, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues in the development of innovative therapeutic agents and biochemical probes.

The molecular structure of 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal consists of a propanal backbone modified with a sulfur-containing group linked to a 3-methylfuran moiety. This distinctive arrangement imparts distinct chemical properties that make it a valuable candidate for various applications in synthetic chemistry and drug discovery.

In recent years, the study of sulfur-containing compounds has seen remarkable advancements, particularly in their role as pharmacophores in medicinal chemistry. The presence of the methylsulfanyl group in this compound not only enhances its reactivity but also contributes to its potential biological activity. This has prompted researchers to explore its utility in designing novel molecules with therapeutic potential.

One of the most intriguing aspects of 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal is its ability to serve as a building block for more complex molecules. The combination of the furan ring and the aldehyde functionality provides multiple sites for chemical modification, enabling the synthesis of diverse derivatives. These derivatives can be tailored to target specific biological pathways, making them promising candidates for drug development.

Recent studies have highlighted the importance of furan-based compounds in medicinal chemistry due to their structural versatility and biological activity. For instance, derivatives of furan have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a sulfur atom into these structures further enhances their pharmacological profile, suggesting that 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal could play a crucial role in the development of new treatments for various diseases.

The synthesis of 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal involves a series of well-established organic reactions, including sulfination and aldehyde formation. These reactions are typically carried out under controlled conditions to ensure high yield and purity. The ability to synthesize this compound efficiently is crucial for its further exploration in both academic and industrial settings.

In addition to its synthetic significance, 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal has also been investigated for its potential role as an intermediate in the production of fine chemicals. The unique structural features of this compound make it an attractive candidate for applications in agrochemicals, fragrances, and specialty materials. As research continues to uncover new uses for sulfur-containing compounds, the demand for high-quality intermediates like this one is expected to grow.

The growing interest in bio-based chemicals has also spurred research into sustainable methods for synthesizing compounds like 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal. Green chemistry principles are being increasingly adopted to develop processes that minimize waste and reduce environmental impact. This approach not only aligns with global sustainability goals but also ensures that future supplies of these valuable compounds are readily available.

In conclusion, 3-{(3-methylfuran-2-yl)methylsulfanyl}propanal (CAS No. 2171819-81-9) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development and industrial applications. Its unique structure and versatile reactivity make it a cornerstone in the quest for novel therapeutic agents and sustainable chemical solutions. As scientists continue to explore its potential, we can expect to see even more innovative uses emerge from this remarkable compound.